Cas no 1431-39-6 (Dansylamide)

• Product Name: Dansylamide
• CAS No: 1431-39-6
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• MDL: MFCD00004000
• CID: 83665
• PubChem ID: 87567997
• Update Time: 2025-10-28

Dansylamide Chemical and Physical Properties

Names and Identifiers

• Dansylamide
• 5-Dimethylamino-1-naphthalenesulphonamide~DNSA
• Danisylamide
• Dansylamide [for Albumin binding assay]
• Dansylamide [for Fluorometry]
• 5-(Dimethylamino)-1-naphthalenesulfonamide
• 5-(dimethylamino)naphthalene-1-sulfonamide
• 5-Dimethylaminonaphthalene-1-sulfonamide
• DNSA
• Dansyl amide, DNSA
• 5-DIMETHYLAMINO-1-NAPHTHALENESULFONAMIDE
• 5-(dimethylamino)naphthalene-1-sulphonamide
• Dansylamide,99%
• DansylaMide, 99% 1GR
• 5-(DiMethylaMino)-1-naphthalenesulfonaMide 99%
• Dansyl amide
• TYNBFJJKZPTRKS-UHFFFAOYSA-N
• 5-[Dimethylamino]-1-naphthalenesulfonamide
• 1-Naphthalenesulfonamide, 5-(dimethylamino)-
• 1okl
• Oprea1_628153
• TYNBFJJKZPTRKS-UHFFFAOYSA-
• BDBM11402
• CHEMBL119489
• UNII-ZUZ5S5875E
• NS00024655
• T70280
• 1-Dimethylaminonaphthalene-5-sulfonamide
• BAA43139
• 5-dimethylamino-1-naphthalenesulphonamide
• EINECS 215-854-1
• 1-(DIMETHYLAMINO)-5-NAPHTHALENESULFONAMIDE
• EN300-372001
• 5-(Dimethylamino)-1-naphthalenesulfonamide, 99%
• 5-Dimethylamino-1-naphthylsulfonamid
• BP-12687
• D5405
• Z275140824
• DTXSID70162306
• 5-(dimethylamino)-1-naphthylsulfonamide
• 5-(Dimethylamino)-1-naphthalenesulfonamide, for fluorescence, >=98.5% (TLC)
• InChI=1/C12H14N2O2S/c1-14(2)11-7-3-6-10-9(11)5-4-8-12(10)17(13,15)16/h3-8H,1-2H3,(H2,13,15,16)
• AKOS003242506
• AS-56325
• CS-0067480
• MFCD00004000
• 5-Dimethylamino-1-naphthalene sulfonamide
• Dansyl-1-sulfonamide
• DB02866
• FT-0624411
• D1507
• A808021
• Q4154890
• HY-118562
• ZUZ5S5875E
• SCHEMBL108421
• 1431-39-6
• DTXCID8084797
• STK367047
• DB-042666
• dansylsulfonamide

• MDL： MFCD00004000
• Inchi： 1S/C12H14N2O2S/c1-14(2)11-7-3-6-10-9(11)5-4-8-12(10)17(13,15)16/h3-8H,1-2H3,(H2,13,15,16)
• InChI Key： TYNBFJJKZPTRKS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C(C=CC=C21)N(C)C)(N)(=O)=O
• BRN： 2217203

Computed Properties

• Exact Mass: 250.07800
• Monoisotopic Mass: 250.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: With white powder.
• Density: 1.2391 (rough estimate)
• Melting Point: 218.0 to 222.0 deg-C
• Boiling Point: 435.4°Cat760mmHg
• Flash Point: 217.1°C
• Refractive Index: 1.5950 (estimate)
• PSA: 71.78000
• LogP: 3.33430
• Solubility: Not determined

Dansylamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Dansylamide

Dansylamide: A Comprehensive Overview

Dansylamide, also known by its CAS number 1431-39-6, is a compound that has garnered significant attention in the fields of biochemistry and material science. This compound, with the molecular formula C₁₂H₁₅NO₂, is a derivative of dansyl chloride and is widely used as a fluorescent labeling reagent. Its ability to fluoresce under specific conditions makes it invaluable in various applications, particularly in the study of biomolecules and their interactions.

The synthesis of Dansylamide involves the reaction of dansyl chloride with primary amines, resulting in a highly stable amide bond. This stability is crucial for its use in demanding experimental conditions, such as high temperatures or extreme pH levels. Recent studies have highlighted the importance of Dansylamide in tracking protein dynamics, where its fluorescence properties provide real-time insights into molecular interactions and conformational changes.

In the realm of analytical chemistry, Dansylamide has been employed as a sensitive probe for detecting trace amounts of substances in complex matrices. Its high quantum yield and resistance to photobleaching make it an ideal choice for applications requiring prolonged exposure to light. Researchers have also explored its potential in developing novel sensors for environmental monitoring, where its ability to detect heavy metals or organic pollutants has shown promising results.

The versatility of Dansylamide extends to its use in materials science, particularly in the development of fluorescent polymers and nanoparticles. By incorporating Dansylamide into polymer matrices, scientists have created materials with tunable optical properties, which are finding applications in optoelectronics and biomedical imaging. Recent advancements have focused on enhancing the brightness and stability of these materials through controlled synthesis techniques.

Beyond its technical applications, Dansylamide has played a pivotal role in advancing our understanding of biological systems. For instance, it has been used to study the folding kinetics of proteins, providing critical insights into diseases associated with misfolded proteins such as Alzheimer's and Parkinson's. Its use in fluorescence resonance energy transfer (FRET) experiments has further expanded its utility in studying molecular interactions at the nanoscale.

In conclusion, Dansylamide (CAS No: 1431-39-6) stands out as a versatile and indispensable tool in modern scientific research. Its unique properties and wide range of applications continue to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking uses for this remarkable compound.